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Compound of Interest

Compound Name: CC-92480

Cat. No.: B1574584

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of CC-92480.

CC-92480, a novel and potent cereblon E3 ligase modulator (CELMoD), requires stringent
safety protocols to protect laboratory personnel from potential exposure.[1][2] As a specific
Safety Data Sheet (SDS) is not publicly available, this guide synthesizes best practices for
handling potent and cytotoxic compounds, providing a robust framework for operational and
disposal plans.[1][3]

Personal Protective Equipment (PPE)

The primary defense against exposure to potent compounds like CC-92480 is the correct and
consistent use of Personal Protective Equipment (PPE).[4][5][6] Personnel should be
thoroughly trained in the proper selection and use of PPE.[4] The following table summarizes
the recommended PPE for various activities involving CC-92480.
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. Recommended Personal Protective
Activity .
Equipment

- Double chemotherapy-tested gloves-

Unpacking and Storage Protective gown- Eye protection (safety glasses

or goggles)

- Double chemotherapy-tested gloves-

Disposable, fluid-resistant gown- Eye and face
Preparation (Weighing, Dissolving) protection (face shield or goggles with a mask)-

Respiratory protection (N95 or higher) if not

handled in a containment device

Administration/Handi - Double chemotherapy-tested gloves-
ministration/Handlin
g Protective gown- Eye protection

) - Double chemotherapy-tested gloves-
Waste Disposal ) .
Protective gown- Eye protection

- Double industrial-thickness gloves (>0.45mm)-
Spill I Impermeable gown or coveralls- Eye and face
ill Cleanu
P P protection (face shield)- Respiratory protection

(N95 or higher)

Note: Gloves should be of a suitable thickness and material (e.qg., nitrile) and be registered as
Complex Design (Category lIll) for handling cytotoxic agents.[7][8] Longer gloves (>28cm) are
recommended to ensure adequate wrist protection by overlapping with the gown sleeve.[8]

Operational and Disposal Plans

A clear, step-by-step workflow is critical for ensuring safety and compliance during the handling
and disposal of CC-92480.
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Safe Handling and Disposal Workflow for CC-92480.
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Experimental Protocols

General Handling Procedures:

o Preparation: All manipulations of solid or liquid CC-92480 that could generate aerosols
should be conducted in a certified chemical fume hood, Class Il Biosafety Cabinet (BSC), or
an isolator to minimize inhalation exposure.[4]

o Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the
table above. This includes double gloving, a disposable gown, and eye protection.[4][6][7]

e Transport: When moving CC-92480 within the laboratory, use sealed, shatter-resistant
secondary containers that are clearly labeled with the compound name and hazard
information.

» Decontamination: After handling, decontaminate all work surfaces with an appropriate
cleaning solution, such as a detergent and water mixture, followed by a disinfectant if
necessary.[6] All cleaning materials should be disposed of as cytotoxic waste.[6]

e Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan:

o Waste Segregation: All materials contaminated with CC-92480, including empty vials, used
PPE, and cleaning materials, must be disposed of as hazardous or cytotoxic waste.[9][10]
Do not mix with general laboratory waste.

o Waste Containers: Use designated, leak-proof, and puncture-resistant containers with
secure lids, clearly labeled as "Hazardous Chemical Waste" or "Cytotoxic Waste".[9]

o Storage: Store hazardous waste containers in a designated Satellite Accumulation Area
(SAA) that is secure and away from general traffic.[9]

o Final Disposal: The final disposal of CC-92480 waste must be conducted through a licensed
hazardous waste management company, typically involving high-temperature incineration.
[10] Ensure all local, state, and federal regulations are followed.[10]
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Spill Management:

e Evacuate and Secure: In the event of a spill, immediately alert others and secure the area to
prevent further contamination.

o Don PPE: Put on appropriate spill response PPE, including a respirator, chemical-resistant
gloves, a gown, and eye protection.[6][7]

e Containment and Cleanup: Use a cytotoxic spill kit to contain and absorb the spill.[6]
Carefully clean the area, working from the outside in.

o Disposal: All materials used for spill cleanup must be disposed of as hazardous cytotoxic
waste.[6][7]

e Reporting: Report the spill to the appropriate institutional safety office.

By adhering to these stringent safety protocols, researchers can minimize the risks associated
with handling the potent compound CC-92480 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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